1-((3-chloro-4-fluorophenyl)sulfonyl)-3-(1-methyl-1H-pyrazol-4-yl)piperidine

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)sulfonyl-3-(1-methylpyrazol-4-yl)piperidine
• InChI: InChI=1S/C15H17ClFN3O2S/c1-19-9-12(8-18-19)11-3-2-6-20(10-11)23(21,22)13-4-5-15(17)14(16)7-13/h4-5,7-9,11H,2-3,6,10H2,1H3
• InChI Key: SSKNYPWVUXJOAC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CCCN(C2)S(=O)(=O)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C15H17ClFN3O2S
• Molecular Weight: 357.8 g/mol

Description

1-((3-chloro-4-fluorophenyl)sulfonyl)-3-(1-methyl-1H-pyrazol-4-yl)piperidine, also known as CFTR inhibitor, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a potent inhibitor of cystic fibrosis transmembrane conductance regulator (CFTR), a protein that plays a crucial role in regulating chloride ion transport across the cell membrane.

Scientific Research Applications

Aurora Kinase Inhibitors

Research indicates that derivatives related to the compound may serve as potent Aurora kinase inhibitors. Aurora kinases are essential for cell division, and their inhibition can be a strategy for cancer therapy. The inhibition of Aurora A kinase, in particular, suggests potential applications in treating various types of cancers (ロバート ヘンリー，ジェームズ, 2006).

Antimicrobial Activity

Compounds structurally similar to the specified chemical have shown promising antimicrobial activity against a range of pathogens. This includes potential applications in creating new antimicrobial agents that can be used to combat resistant strains of bacteria and fungi, thus contributing to the field of infectious diseases (T. El‐Emary, N. Al-muaikel, O. S. Moustafa, 2002).

Molecular Conformations and Hydrogen Bonding

The molecular structure and conformation of related compounds have been studied, providing insights into their chemical behavior and interaction potentials. Understanding these aspects is crucial for drug design, as it influences how a compound interacts with biological targets (B. K. Sagar et al., 2017).

Antitumor Activity

Derivatives of the compound have been synthesized and evaluated for their antitumor activity, showing significant cytotoxic effects against various tumor cell lines. This indicates potential applications in the development of new cancer therapeutics (H. Naito et al., 2005).

PI3 Kinase Inhibition

Compounds with similar structures have been identified as novel inhibitors of PI3 kinase p110α, an enzyme involved in cell growth and survival signaling pathways. Selective inhibition of this kinase is a promising strategy for cancer treatment, highlighting the potential therapeutic applications of these compounds (M. Hayakawa et al., 2007).